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Compound of Interest

Compound Name: Repandiol

Cat. No.: B130060

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Repandiol, a
cytotoxic diepoxide with potent activity against tumor cells.[1][2][3] Due to its hazardous nature,
strict adherence to the following personal protective equipment (PPE), operational, and
disposal plans is critical to ensure personnel safety and prevent contamination.

Understanding the Hazard: Repandiol Properties

Repandiol, with the chemical structure (2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-1,10-
diol, is a diepoxide compound isolated from Hydnum repandum mushrooms.[1][2][3] Its
cytotoxicity necessitates handling it as a hazardous compound. While a specific Safety Data
Sheet (SDS) for Repandiol is not readily available, its classification as a cytotoxic diepoxide
informs the stringent safety measures required.

Key Chemical Information:
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Property Value Source
Molecular Formula C10H1004 [4]
Chemical Class Diepoxide [1][5]
o Cytotoxic against various
Known Activity [1112][3]
tumor cells
CAS Number 147921-90-2 [5]

Personal Protective Equipment (PPE) for Handling
Repandiol

A multi-layered approach to PPE is mandatory to minimize exposure through all potential
routes (inhalation, dermal, ocular).

Recommended PPE for Repandiol Handling:
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-rated nitrile
gloves. The outer glove should
be changed immediately upon

contamination.

Provides the highest level of
protection against cytotoxic

agents.[6]

Body Protection

Disposable, solid-front, back-
closing gown made of a low-
permeability fabric (e.g.,
polyethylene-coated
polypropylene). Cuffs should
be tucked under the outer

gloves.

Prevents skin contact with

spills or aerosols.

Eye and Face Protection

Tightly fitting chemical splash

goggles and a full-face shield.

Protects against splashes and
aerosols entering the eyes and

mucous membranes.[7][8]

Respiratory Protection

A NIOSH-approved N95 or
higher-level respirator. For
procedures with a high risk of
aerosolization, a powered air-
purifying respirator (PAPR) is
recommended.

Minimizes the risk of inhaling

aerosolized Repandiol.

Foot Protection

Closed-toe, chemical-resistant
shoes and disposable shoe

covers.

Protects feet from spills and
prevents the spread of

contamination.[9]

Operational Plan: Step-by-Step Handling

Procedures

All work with Repandiol must be conducted in a designated controlled area, such as a

chemical fume hood or a Class I, Type B2 biological safety cabinet, to ensure containment.

Workflow for Safe Handling of Repandiol.:
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Preparation

1. Prepare designated handling area (fume hood/BSC)

l

2. Gather all necessary materials and PPE

l

3. Don all required PPE in the correct sequence

Fnter designated area

Handling
y

4. Weigh and transfer Repandiol within the containment area

l

5. Solubilize or perform experimental procedures

Complete experiment

Post-Handling
y

6. Decontaminate all work surfaces

;

7. Doff PPE in the reverse order of donning

;

8. Segregate and dispose of all waste properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Repandiol.
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Spill Management

In the event of a spill, immediate and appropriate action is crucial.

Spill Response Protocol:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area.
» Secure the Area: Restrict access to the spill area.

o Don PPE: Put on the appropriate PPE, including respiratory protection, before re-entering
the area.

o Contain the Spill: For liquid spills, cover with an absorbent material. For solid spills, gently
cover with damp absorbent pads to avoid raising dust.

o Clean the Spill: Working from the outside in, clean the spill area with a deactivating solution
(e.g., 10% bleach solution), followed by a detergent and water.

Dispose of Waste: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan

All waste generated from handling Repandiol is considered hazardous and must be disposed
of accordingly.

Waste Segregation and Disposal Pathway:
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Waste Generation ‘Waste Containers

Solid Waste (gloves, gowns, consumables) I >| Labeled Hazardous Solid Waste Bag/Container

S Final Disposal

| Liquid Waste (solvents, media) I >| Sealed, Labeled Hazardous Liquid Waste Containerl Licensed Hazardous Waste Disposal Vendor

Contaminated Sharps (needles, scalpels) I |Puncru1'e-proof Sharps Container (labeled 'Cytotoxic Waste'")

Click to download full resolution via product page
Caption: Disposal pathway for Repandiol-contaminated waste.
Key Disposal Principles:

» Do Not Mix: Do not mix Repandiol waste with other chemical or biological waste streams
unless specifically instructed to do so by your institution's environmental health and safety
(EHS) department.[10]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and "Cytotoxic"
and include the name "Repandiol”.

» Collection: Follow your institution's procedures for the collection of hazardous waste.

By adhering to these guidelines, researchers can safely handle Repandiol while minimizing the
risk of exposure and ensuring a safe laboratory environment. Always consult your institution's
specific safety protocols and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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